Cas no 1249644-53-8 (ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate)

• Product Name: ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate
• CAS No: 1249644-53-8
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 4581295
• Update Time: 2025-05-23

ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate

• Inchi： 1S/C9H13BrN2O2/c1-3-14-9(13)7(2)5-12-6-8(10)4-11-12/h4,6-7H,3,5H2,1-2H3
• InChI Key： CLUUHVDXYKMKKW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)CN1C=C(Br)C=N1

Additional information on ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate

Introduction to Ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate (CAS No. 1249644-53-8)

Ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate, with the chemical formula C₉H_<12BrN₂O₂, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 4-position of the pyrazole ring and an ester functional group at the terminal position enhances its chemical reactivity and makes it a valuable intermediate in synthetic chemistry.

The CAS number 1249644-53-8 uniquely identifies this compound and distinguishes it from other molecules with similar structures. This numbering system is crucial for ensuring accurate documentation, classification, and retrieval of chemical information in both academic and industrial settings. The compound's molecular structure, featuring a 4-bromo-1H-pyrazol-1-yl moiety, contributes to its unique electronic properties and interaction capabilities with biological targets.

In recent years, pyrazole derivatives have been extensively studied for their pharmacological properties. The ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate molecule has shown promise in various preclinical studies, particularly in the inhibition of enzymes and receptors involved in inflammatory and infectious diseases. Its ability to modulate biological pathways makes it a candidate for further exploration in drug discovery programs.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The ester group at the terminal position allows for further functionalization, enabling the creation of more complex derivatives with tailored biological activities. Researchers have leveraged this property to develop novel analogs that exhibit enhanced efficacy and reduced toxicity compared to parent compounds.

The 4-bromo substituent on the pyrazole ring is particularly noteworthy, as bromine atoms are known to enhance binding affinity and metabolic stability in many pharmacologically active molecules. This feature makes ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate an attractive scaffold for medicinal chemists seeking to optimize drug-like properties.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular docking studies have revealed that ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate can interact with several key targets, including enzymes and receptors implicated in cancer and autoimmune diseases. These findings have spurred interest in developing it as a lead compound for new therapeutic agents.

The synthesis of ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate involves multi-step organic reactions, typically starting from commercially available pyrazole derivatives. The introduction of the bromine atom at the 4-position is achieved through halogenation reactions, while the esterification step is carried out using standard esterification protocols. The choice of reagents and catalysts is critical to achieving high yields and purity, which are essential for pharmaceutical applications.

In addition to its synthetic significance, ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate has been explored in combination therapies. Its ability to modulate multiple biological pathways suggests that it could be used in conjunction with other drugs to achieve synergistic effects. This approach has gained traction in recent years as a strategy to overcome drug resistance and improve treatment outcomes.

The compound's stability under various storage conditions is another critical factor that contributes to its utility in research settings. Proper handling and storage protocols ensure that ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate retains its integrity over time, allowing researchers to conduct experiments with confidence.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like ethyl 3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate. Ongoing research aims to uncover new applications for this molecule, both as a standalone therapeutic agent and as a building block for more complex drug candidates.

The future prospects for ethyl 3-(4-bromo-1H-pyrazol-1-yI)-2-methylpropanoate are bright, driven by its unique structural features and promising biological activities. As more data becomes available on its pharmacological properties, it is likely that this compound will play an increasingly important role in pharmaceutical research and development.